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molecular formula C14H10F3N3O3S B8745495 ethyl 2-(5-(furan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)thiazole-4-carboxylate

ethyl 2-(5-(furan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)thiazole-4-carboxylate

Cat. No. B8745495
M. Wt: 357.31 g/mol
InChI Key: VJMJNFSEYLIRJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08338437B2

Procedure details

To 28 (268 mg, 1.431 mmol) was added 4N HCl in dioxane (3.6 mL, 14.3 mmol) and 4,4,4-trifluoro-1-(2-furyl)-1,3-butanedione (0.23 mL, 1.6 mmol). The resulting suspension was allowed to stir for 16 h at 100° C. Ethanol (1.4 mL) was added, and the mixture was stirred for 4 h at 100° C. Solvent was evaporated and the residue was purified by silica gel column chromatography with gradient of EtOAc (10-20%) in hexanes to afford 29 (203 mg, 20%) as an orange solid. LRMS (ESI): calc. 357.0; found 358.1 (MH)+.
Name
28
Quantity
268 mg
Type
reactant
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dioxane
Quantity
3.6 mL
Type
reactant
Reaction Step One
Name
4,4,4-trifluoro-1-(2-furyl)-1,3-butanedione
Quantity
0.23 mL
Type
reactant
Reaction Step One
Name
Ethanol
Quantity
1.4 mL
Type
solvent
Reaction Step Two
Name
29
Yield
20%

Identifiers

REACTION_CXSMILES
[NH:1]([C:3]1[S:4][CH:5]=[C:6]([C:8]([O:10][CH2:11][CH3:12])=[O:9])[N:7]=1)[NH2:2].Cl.O1CCOCC1.[F:20][C:21]([F:33])([F:32])[C:22](=O)[CH2:23][C:24]([C:26]1[O:27][CH:28]=[CH:29][CH:30]=1)=O>C(O)C>[O:27]1[CH:28]=[CH:29][CH:30]=[C:26]1[C:24]1[N:1]([C:3]2[S:4][CH:5]=[C:6]([C:8]([O:10][CH2:11][CH3:12])=[O:9])[N:7]=2)[N:2]=[C:22]([C:21]([F:20])([F:32])[F:33])[CH:23]=1

Inputs

Step One
Name
28
Quantity
268 mg
Type
reactant
Smiles
N(N)C=1SC=C(N1)C(=O)OCC
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
dioxane
Quantity
3.6 mL
Type
reactant
Smiles
O1CCOCC1
Name
4,4,4-trifluoro-1-(2-furyl)-1,3-butanedione
Quantity
0.23 mL
Type
reactant
Smiles
FC(C(CC(=O)C=1OC=CC1)=O)(F)F
Step Two
Name
Ethanol
Quantity
1.4 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
to stir for 16 h at 100° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred for 4 h at 100° C
Duration
4 h
CUSTOM
Type
CUSTOM
Details
Solvent was evaporated
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography with gradient of EtOAc (10-20%) in hexanes

Outcomes

Product
Details
Reaction Time
 16 h
Name
29
Type
product
Smiles
O1C(=CC=C1)C1=CC(=NN1C=1SC=C(N1)C(=O)OCC)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 203 mg
YIELD: PERCENTYIELD 20%
YIELD: CALCULATEDPERCENTYIELD 39.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.